![molecular formula C9H9FO3 B1445956 2-Ethoxy-4-fluorobenzoic acid CAS No. 1233541-55-3](/img/structure/B1445956.png)
2-Ethoxy-4-fluorobenzoic acid
Overview
Description
Synthesis Analysis
The synthesis of fluorobenzoic acids can be achieved by nucleophilic fluorination of readily available 1-arylbenziodoxolones using fluoride salts in polar aprotic solvents . This protocol has been applied for the preparation of 2-[18F]-fluoro-5-nitrobenzoic acid, which is a potentially important radioligand for Positron Emission Tomography (PET) .Molecular Structure Analysis
The molecular structure of 2-Ethoxy-4-fluorobenzoic acid is represented by the InChI code1S/C9H9FO3/c1-2-13-8-5-6 (10)3-4-7 (8)9 (11)12/h3-5H,2H2,1H3, (H,11,12)
. The molecular weight of this compound is 184.17 . Physical And Chemical Properties Analysis
2-Ethoxy-4-fluorobenzoic acid is a solid substance . It should be stored in a dry, cool, and well-ventilated place .Scientific Research Applications
Organic Synthesis
“2-Ethoxy-4-fluorobenzoic acid” is often used as a building block in organic synthesis . It can be used to synthesize a wide range of organic compounds, including complex molecules for pharmaceutical and chemical research .
Pharmaceutical Research
This compound is used in pharmaceutical research for the development of new drugs . Its unique structure allows it to interact with various biological targets, potentially leading to new therapeutic agents .
Material Science
In the field of material science, “2-Ethoxy-4-fluorobenzoic acid” can be used in the synthesis of new materials . These materials can have unique properties, such as improved strength, durability, or chemical resistance .
Chromatography and Mass Spectrometry
“2-Ethoxy-4-fluorobenzoic acid” can be used in chromatography and mass spectrometry for the analysis of complex mixtures . It can serve as a standard or a tracer, helping scientists identify and quantify other compounds .
Bioactive Compound Derivatives
“2-Ethoxy-4-fluorobenzoic acid” can be used to synthesize new derivatives of bioactive compounds . These derivatives can have enhanced biological activity or improved pharmacokinetic properties .
Zaragozic Acid A Analogs
“2-Ethoxy-4-fluorobenzoic acid” may be employed in the preparation of zaragozic acid A analogs . Zaragozic acids are a group of compounds that have shown potential as cholesterol-lowering agents .
Safety and Hazards
2-Ethoxy-4-fluorobenzoic acid is classified under GHS07 . It causes skin irritation (H315) and serious eye irritation (H319) . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and taking off contaminated clothing and washing before reuse .
Future Directions
properties
IUPAC Name |
2-ethoxy-4-fluorobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO3/c1-2-13-8-5-6(10)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHVUGPXBYGXZCU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxy-4-fluorobenzoic acid |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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